Cas no 79691-83-1 (3-Nonanone, 1-chloro-2-methyl-)

• Product Name: 3-Nonanone, 1-chloro-2-methyl-
• CAS No: 79691-83-1
• MF: C₁₀H₁₉ClO
• MW: 190.710262537003
• CID: 532386
• PubChem ID: 12723328
• Update Time: 2025-04-19

3-Nonanone, 1-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Nonanone, 1-chloro-2-methyl-
• 1-chloro-2-methylnonan-3-one
• 79691-83-1
• DTXSID40508116

• Inchi： 1S/C10H19ClO/c1-3-4-5-6-7-10(12)9(2)8-11/h9H,3-8H2,1-2H3
• InChI Key： BQIYCBLUQSGNLC-UHFFFAOYSA-N
• SMILES： ClCC(C)C(CCCCCC)=O

Computed Properties

• Exact Mass: 190.1124429g/mol
• Monoisotopic Mass: 190.1124429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų